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Compound of Interest

Compound Name: Ethylidenebis(trichlorosilane)

Cat. No.: B096946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylidenebis(trichlorosilane) is an organosilane compound with the chemical formula

C2H4Cl6Si2.[1][2] As a bifunctional silane, it possesses two trichlorosilyl groups, making it a

candidate for use as a potent cross-linking agent in the synthesis and modification of polymers.

[3] The trichlorosilyl groups are highly reactive towards hydrolysis, which is the initial step in the

cross-linking process. Subsequent condensation of the resulting silanol groups leads to the

formation of stable siloxane (Si-O-Si) bridges, creating a three-dimensional network within a

polymer matrix.[4][5] This cross-linked network can significantly enhance the mechanical,

thermal, and chemical properties of the base polymer.[5][6] These application notes provide an

overview of its potential uses, a general reaction mechanism, and protocols for its application.
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Property Value Reference

Chemical Name ethylidenebis[trichlorosilane] [2]

CAS Number 18076-92-1 [1][2][7]

Molecular Formula C2H4Cl6Si2 [1][2]

Molecular Weight 296.924 g/mol [1][2]

Boiling Point 163.3°C at 760 mmHg [2]

Flash Point 41.9°C [2]

Density 1.472 g/cm³ [2]

Applications
While specific data for Ethylidenebis(trichlorosilane) is limited, its structural characteristics

suggest its utility in applications where silane cross-linking is beneficial. Silane cross-linking

agents are widely used to improve the performance of materials in various industries.[4][5]

Potential applications for Ethylidenebis(trichlorosilane) include:

Polymer Modification: Enhancing the mechanical strength, thermal stability, and chemical

resistance of polymers such as polyethylene and silicones.[5]

Adhesives and Sealants: Acting as a cross-linker in room temperature vulcanizing (RTV)

silicone sealants to improve durability and adhesion.[4]

Composite Materials: Improving the interfacial adhesion between inorganic fillers (like silica

or glass fibers) and a polymer matrix.

Surface Modification: Modifying the surface properties of substrates to enhance

hydrophobicity or promote adhesion.

Reaction Mechanism
The cross-linking process with Ethylidenebis(trichlorosilane) proceeds via a two-step

hydrolysis and condensation reaction, typical for chlorosilanes.[8][9]
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Hydrolysis: The trichlorosilyl groups of Ethylidenebis(trichlorosilane) react vigorously with

water (moisture) to form silanol groups (-Si-OH) and hydrochloric acid (HCl) as a byproduct.

[8][9]

Condensation: The newly formed, highly reactive silanol groups then condense with each

other or with hydroxyl groups on a polymer backbone or substrate surface. This

condensation reaction forms stable siloxane (Si-O-Si) bonds and releases water.

The repetition of these steps leads to the formation of a dense, three-dimensional cross-linked

network.
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Step 1: Hydrolysis

Step 2: Condensation

Ethylidenebis(trichlorosilane)
(CH3CH(SiCl3)2)

Intermediate Silanol
(CH3CH(Si(OH)3)2)+ 6 H2O

Silanol Intermediate

Water (H2O)

Hydrochloric Acid (HCl)- 6 HCl

Cross-linked Polymer
with Si-O-Si bonds

Another Silanol or
Polymer with -OH group + Condensation

Water (H2O)- H2O
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Start

1. Melt Blending
PE + EBTCS + Peroxide Initiator

2. Grafting Reaction
(in extruder)

3. Pelletizing
Grafted PE

4. Shaping
(e.g., extrusion, molding)

5. Moisture Curing
(Water bath or ambient moisture)

Cross-linked PE (PEX)

 

Start

1. Mixing under Inert Atmosphere
(Silanol-terminated PDMS + EBTCS + Catalyst)

2. Degassing
(Vacuum)

3. Casting into Mold

4. Curing
(Exposure to ambient moisture)

5. Demolding

Cured Silicone Elastomer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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